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Compound of Interest

Compound Name: PSN 375963

Cat. No.: B1678300

For Researchers, Scientists, and Drug Development Professionals

Introduction

PSN-375963 is a synthetic agonist of the G protein-coupled receptor 119 (GPR119), a
promising therapeutic target for type 2 diabetes and other metabolic disorders. Accurate and
consistent preparation of PSN-375963 stock solutions is critical for obtaining reliable and
reproducible results in in vitro experiments. These application notes provide detailed protocols
for the preparation, storage, and handling of PSN-375963 stock solutions.

Chemical Properties

Two common forms of PSN-375963 are commercially available: the free base and the
hydrochloride (HCI) salt. It is crucial to note which form is being used, as their molecular
weights differ, which will affect the calculation of molar concentrations.

Property PSN-375963 PSN-375963 hydrochloride
Molecular Formula C17H23Ns0 C17H23Ns0O - HCI

Molecular Weight 285.39 g/mol 321.84 g/mol [1]

CAS Number 388575-52-8 1781834-82-9

Solubility and Stability
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While specific quantitative solubility data for PSN-375963 in dimethyl sulfoxide (DMSO) is not
readily available in the public domain, general guidelines for small molecule inhibitors suggest
that DMSO is a suitable solvent. It is recommended to empirically determine the solubility for
your specific batch of the compound. For stability, it is best practice to prepare fresh stock
solutions and avoid repeated freeze-thaw cycles. As a general guideline, stock solutions in
anhydrous DMSO can be stored at -20°C or -80°C for several months.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of PSN-375963 hydrochloride in
DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of PSN-375963
hydrochloride.

Materials:

e PSN-375963 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution of PSN-375963
hydrochloride (MW: 321.84 g/mol ), the required mass is calculated as follows:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 321.84 g/mol x 1000 mg/g = 3.2184 mg
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» Weigh the compound: Carefully weigh out approximately 3.22 mg of PSN-375963
hydrochloride powder using an analytical balance and transfer it to a sterile 1.5 mL
microcentrifuge tube.

e Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
powder.

» Dissolve the compound: Close the tube tightly and vortex thoroughly until the powder is
completely dissolved. Gentle warming in a 37°C water bath for a few minutes may aid in
dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

» Aliquot and store: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL)
in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Working Solution Preparation

For in vitro experiments, the concentrated DMSO stock solution must be diluted to the final
working concentration in the appropriate cell culture medium or assay buffer. It is critical to
ensure that the final concentration of DMSO in the assay is low (typically <0.5%) to avoid
solvent-induced toxicity.

Example Dilution: To prepare a 10 uM working solution from a 10 mM stock solution, a 1:1000
dilution is required. This can be achieved by adding 1 pL of the 10 mM stock solution to 999 uL
of the assay medium.

GPR119 Signaling Pathway

PSN-375963 acts as an agonist for GPR119, a Gas-coupled receptor. Upon activation,
GPR119 stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (CAMP)
levels. This signaling cascade plays a key role in glucose homeostasis by promoting insulin
secretion from pancreatic 3-cells and the release of incretin hormones like glucagon-like
peptide-1 (GLP-1) from enteroendocrine L-cells.
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Caption: GPR119 signaling pathway activated by PSN-375963.

Experimental Workflow

The following diagram illustrates the general workflow for preparing and using PSN-375963 in

In vitro experiments.
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Caption: Workflow for PSN-375963 stock and working solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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